Cas no 78622-30-7 (1-Octanesulfonic acid, pentyl ester)

1-Octanesulfonic acid, pentyl ester structure

78622-30-7 structure

Product Name:1-Octanesulfonic acid, pentyl ester

CAS No:78622-30-7

Molecular Formula:C_₁₃H_₂₈O_₃S

Molecular Weight:264.42462348938

CID:534218

PubChem ID:12696097

1-Octanesulfonic acid, pentyl ester Properties

Names and Identifiers

- 1-Octanesulfonic acid, pentyl ester
- pentyl octane-1-sulfonate
- SCHEMBL11254241
- DTXSID30507193
- 78622-30-7
- InChIKey： FIDPLUKVWQUGMA-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H28O3S/c1-3-5-7-8-9-11-13-17(14,15)16-12-10-6-4-2/h3-13H2,1-2H3
- SMILES： CCCCCCCCS(=O)(=O)OCCCCC

Computed Properties

Exact Mass: 264.17591592g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 12
Monoisotopic Mass: 264.17591592g/mol
Heavy Atom Count: 17
Complexity: 242
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.9
Topological Polar Surface Area: 51.8Å²

1-Octanesulfonic acid, pentyl ester Related Literature

1. Graphene oxide–peptide nanoassembly as a general approach for monitoring the activity of histone deacetylases†

Ping Liang,Qing Li,Zhan Wu,Jian-Hui Jiang,Ru-Qin Yu Analyst, 2016,141, 3989-3992
2. Cluster phases of 4-cyanoresorcinol derived hockey-stick liquid crystals†

Silvio Poppe,Christoph Kerzig,Christoph Klopp,Alexey Eremin,Carsten Tschierske J. Mater. Chem. C, 2017,5, 8454-8468
3. EPR and affinity studies of mannose–TEMPO functionalized PAMAM dendrimers†

Lynn E. Samuelson,Karl B. Sebby,Eric D. Walter,David J. Singel,Mary J. Cloninger Org. Biomol. Chem., 2004,2, 3075-3079
4. High-performance liquid chromatography using a colour-forming agent as a component of the mobile phase. Separation and determination of magnesium and calcium in clinical samples with o-cresolphthalein complexone

Analyst, 1988,113, 247-250
5. A salt-concentrated electrolyte for aqueous ammonium-ion hybrid batteries†

Jianming Meng,Jing Wang,Peng Hei,Chang Liu,Mengxue Li,Yulai Lin Chem. Sci., 2024,15, 220-229
6. Facile electrochemical deposition of Cu7Te4 thin films with visible-light driven photocatalytic activity and thermoelectric performance

Amrita Ghosh,Mousumi Mitra,Dipali Banerjee,Anup Mondal RSC Adv., 2016,6, 22803-22811
7. Syntheses, structures and properties of seven H2BTA coordinating 3-D metallic complexes containing 0-, 1-, 2-, and 3-D frameworks (H2BTA = bis(tetrazolyl)amine)†

Jiao-Min Lin,Bei-Shu Huang,Yang-Fan Guan,Zhao-Qing Liu,Dong-Yao Wang,Wen Dong CrystEngComm, 2009,11, 329-336
8. Encoded peptide libraries and the discovery of new cell binding ligands†

Nina Svensen,Juan José Díaz-Mochón,Mark Bradley Chem. Commun., 2011,47, 7638-7640
9. Plasma profiling-time of flight mass spectrometry: considerations to exploit its analytical performance for materials characterization†

Rocío Muñiz,Lara Lobo,Beatriz Fernández,Rosario Pereiro J. Anal. At. Spectrom., 2019,34, 702-707
10. Molecular level studies on binding modes of labeling molecules with polyalanine peptides†

Xiaobo Mao,Chenxuan Wang,Xiaojing Ma,Min Zhang,Lei Liu,Lan Zhang,Lin Niu,Qindao Zeng,Yanlian Yang,Chen Wang Nanoscale, 2011,3, 1592-1599

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